Cas no 774129-33-8 (Methyl 1-thia-4-azaspiro[4.5]decane-3-carboxylate hydrochloride)

• Product Name: Methyl 1-thia-4-azaspiro[4.5]decane-3-carboxylate hydrochloride
• CAS No: 774129-33-8
• MF: C₁₀H₁₈ClNO₂S
• MW: 251.7734
• CID: 5094388
• Update Time: 2025-11-01

Methyl 1-thia-4-azaspiro[4.5]decane-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 1-thia-4-azaspiro[4.5]decane-3-carboxylate
• methyl 1-thia-4-azaspiro[4.5]decane-3-carboxylate hydrochloride
• methyl 1-thia-4-azaspiro[4.5]decane-3-carboxylate;hydrochloride
• A914457
• methyl1-thia-4-azaspiro[4.5]decane-3-carboxylatehydrochloride
• Methyl 1-thia-4-azaspiro[4.5]decane-3-carboxylate hydrochloride

• Inchi： 1S/C10H17NO2S.ClH/c1-13-9(12)8-7-14-10(11-8)5-3-2-4-6-10;/h8,11H,2-7H2,1H3;1H
• InChI Key： OHTQCGTZCQGHQS-UHFFFAOYSA-N
• SMILES： Cl[H].S1C([H])([H])C([H])(C(=O)OC([H])([H])[H])N([H])C21C([H])([H])C([H])([H])C([H])([H])C([H])([H])C2([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 226
• Topological Polar Surface Area: 63.6

Additional information on Methyl 1-thia-4-azaspiro[4.5]decane-3-carboxylate hydrochloride

Methyl 1-thia-4-azaspiro[4.5]decane-3-carboxylate Hydrochloride (CAS No. 774129-33-8): An Overview

Methyl 1-thia-4-azaspiro[4.5]decane-3-carboxylate hydrochloride (CAS No. 774129-33-8) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are known for their diverse biological activities and potential therapeutic applications. The spirocyclic structure of Methyl 1-thia-4-azaspiro[4.5]decane-3-carboxylate hydrochloride provides it with unique chemical properties that make it an attractive candidate for various drug discovery and development efforts.

The chemical structure of Methyl 1-thia-4-azaspiro[4.5]decane-3-carboxylate hydrochloride is characterized by a spirocyclic core with a thioether and an azaspiro ring, which are both key functional groups contributing to its biological activity. The presence of the methyl ester group and the hydrochloride salt form further enhance its solubility and stability, making it suitable for various experimental and clinical applications.

Recent studies have highlighted the potential of Methyl 1-thia-4-azaspiro[4.5]decane-3-carboxylate hydrochloride in several therapeutic areas. One notable application is in the treatment of neurological disorders, where this compound has shown promising results in modulating neurotransmitter systems. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Methyl 1-thia-4-azaspiro[4.5]decane-3-carboxylate hydrochloride exhibits potent activity as a selective serotonin reuptake inhibitor (SSRI), which could be beneficial for treating depression and anxiety disorders.

In addition to its potential in neurological disorders, Methyl 1-thia-4-azaspiro[4.5]decane-3-carboxylate hydrochloride has also been investigated for its anti-inflammatory properties. Research conducted at the University of California, Los Angeles (UCLA) found that this compound effectively inhibits the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that Methyl 1-thia-4-azaspiro[4.5]decane-3-carboxylate hydrochloride could be a valuable candidate for developing new anti-inflammatory drugs.

The pharmacokinetic properties of Methyl 1-thia-4-azaspiro[4.5]decane-3-carboxylate hydrochloride have also been extensively studied to ensure its suitability for clinical use. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its therapeutic efficacy and safety. For example, a study published in the European Journal of Pharmaceutical Sciences reported that Methyl 1-thia-4-azaspiro[4.5]decane-3-carboxylate hydrochloride has high oral bioavailability and a long half-life, making it an ideal candidate for once-daily dosing regimens.

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of Methyl 1-thia-4-azaspiro[4.5]decane-3-carboxylate hydrochloride. These trials are focusing on various conditions, including major depressive disorder (MDD), generalized anxiety disorder (GAD), and chronic inflammatory diseases such as rheumatoid arthritis (RA). Preliminary results from these trials have been encouraging, with patients showing significant improvements in symptoms and quality of life.

In conclusion, Methyl 1-thia-4-azaspiro[4.5]decane-3-carboxylate hydrochloride (CAS No. 774129-33-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development in areas such as neuroscience and inflammation. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, paving the way for new treatments that could improve the lives of millions of patients worldwide.